Cas no 83027-73-0 (5-Bromo-1-chloro-3-fluoro-2-iodobenzene)

• Product Name: 5-Bromo-1-chloro-3-fluoro-2-iodobenzene
• CAS No: 83027-73-0
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• MDL: MFCD09878165
• CID: 1080026
• PubChem ID: 44891200
• Update Time: 2025-11-02

5-Bromo-1-chloro-3-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-chloro-3-fluoro-2-iodobenzene
• 4-BROMO-2-CHLORO-6-FLUOROIODOBENZENE
• 5-Bromo-1-chloro-3-fluoro-2-iodobenzene (ACI)
• 5-Bromo-1-chloro-3-fluoro-2-iodo-benzene
• CS-0098780
• STL557185
• DTXSID60661535
• DS-8497
• MFCD09878165
• SY040789
• N10560
• 83027-73-0
• AKOS022186681
• AU-004/43508324
• WQAABVMKMRFARY-UHFFFAOYSA-N
• DB-075895
• BBL103375
• SCHEMBL15822250
• SB38914

• MDL： MFCD09878165
• Inchi： 1S/C6H2BrClFI/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： WQAABVMKMRFARY-UHFFFAOYSA-N
• SMILES： FC1C(I)=C(Cl)C=C(Br)C=1

Computed Properties

• Exact Mass: 333.806
• Monoisotopic Mass: 333.806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• Boiling Point: 274.2±35.0°C at 760 mmHg

5-Bromo-1-chloro-3-fluoro-2-iodobenzene Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-Bromo-1-chloro-3-fluoro-2-iodobenzene

Comprehensive Overview of 5-Bromo-1-chloro-3-fluoro-2-iodobenzene (CAS No. 83027-73-0): Properties, Applications, and Industry Insights

5-Bromo-1-chloro-3-fluoro-2-iodobenzene (CAS No. 83027-73-0) is a highly specialized halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This multihalogenated benzene derivative is characterized by its unique molecular structure, featuring bromine, chlorine, fluorine, and iodine substituents, which contribute to its reactivity and versatility in synthetic chemistry. The compound's distinctive electronic properties make it particularly valuable for cross-coupling reactions, a topic frequently searched by chemists exploring advanced synthetic methodologies.

In recent years, the demand for halogenated building blocks like 5-Bromo-1-chloro-3-fluoro-2-iodobenzene has surged due to their critical role in developing next-generation pharmaceuticals. Researchers often inquire about "halogen effects in drug design" or "fluorine in medicinal chemistry," reflecting the compound's relevance to current drug discovery trends. The strategic placement of halogens in this molecule enables precise molecular editing, a technique gaining traction in fragment-based drug discovery (FBDD) approaches.

The compound's thermal stability and solubility profile are frequently discussed in technical forums, with many users searching for "handling polyhalogenated aromatics" or "purification of halogen-rich intermediates." These queries highlight the practical challenges and solutions associated with working with such multifunctional reagents. Analytical chemists particularly value its distinct NMR fingerprint, which allows for easy identification in complex reaction mixtures.

From an industrial perspective, 5-Bromo-1-chloro-3-fluoro-2-iodobenzene serves as a key intermediate in the synthesis of advanced materials and specialty chemicals. Its application in creating liquid crystal materials has become increasingly important with the growing demand for high-performance displays, a connection often overlooked in conventional literature. The compound's ability to participate in sequential functionalization makes it invaluable for constructing complex molecular architectures.

Environmental considerations surrounding halogenated compounds have led to increased searches for "green chemistry alternatives" and "sustainable halogenation methods." While 5-Bromo-1-chloro-3-fluoro-2-iodobenzene itself is not subject to environmental restrictions, its synthesis and applications align with broader industry movements toward atom-efficient processes. Recent publications have explored its use in catalytic transformations that minimize waste generation.

The compound's regioselective reactivity pattern makes it particularly valuable for sequential cross-coupling strategies, a technique growing in popularity for constructing polysubstituted arenes. Many synthetic chemists search for "orthogonal protection strategies" or "halogen dance chemistry," areas where this compound demonstrates remarkable utility. Its electronic tuning capabilities through selective halogen-metal exchange reactions have been extensively documented in recent literature.

Quality control aspects of 5-Bromo-1-chloro-3-fluoro-2-iodobenzene frequently appear in analytical chemistry discussions, with particular focus on "HPLC methods for halogenated compounds" and "mass spectrometry characterization." The compound's well-defined chromatographic behavior and fragmentation patterns make it an excellent reference material for method development. These analytical characteristics contribute to its reliability as a high-purity synthetic intermediate.

Emerging applications in materials science have expanded the relevance of polyhalogenated benzenes beyond traditional organic synthesis. Recent patent literature reveals innovative uses in organic electronics and photovoltaic materials, addressing current interests in "halogenated semiconductors" and "energy materials design." The compound's ability to modify electronic band structures through its unique halogen combination opens new possibilities in functional material development.

From a safety perspective, proper handling of 5-Bromo-1-chloro-3-fluoro-2-iodobenzene requires understanding its physicochemical properties, a topic frequently searched alongside terms like "halogenated compound stability" and "storage of reactive intermediates." While not classified as hazardous under standard conditions, its thermal decomposition characteristics and compatibility with common reagents remain important considerations for laboratory personnel.

The future outlook for 5-Bromo-1-chloro-3-fluoro-2-iodobenzene appears promising, particularly in light of growing interest in "multicomponent reactions" and "diversity-oriented synthesis." Its unique combination of halogens positions it as a valuable tool for molecular complexity generation, addressing current challenges in chemical space exploration. As synthetic methodologies continue to evolve, this compound will likely maintain its status as a versatile building block for advanced chemical research and development.